trans-Cadina-1(6),4-diene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cadina-1(6),4-diene is a carbobicyclic compound.
Scientific Research Applications
Biotransformation and Metabolite Production
- Biotransformation of Cadinane Sesquiterpenes : Cadina-4,10(15)-dien-3-one was metabolized by Beauveria bassiana ATCC 7159, resulting in nine novel sesquiterpenes, including various hydroxycadinanes (Buchanan, Williams, & Reese, 2000).
- Production of New Analogs : Curvularia lunata ATCC 12017 metabolized 3alpha-hydroxycadina-4,10(15)-diene, producing new analogs like (4S)-1alpha,3alpha-dihydroxycadin-10(15)-ene (Collins & Reese, 2002).
Photoisomerization and Polymerization
- Photoisomerization of Dienes : The study on trans,trans-1-Fluoro-2,4-hexadiene highlighted the control of regioselectivity in photoisomerization of dienes, indicating possible applications in manipulating molecular structures (Squillacote, Wang, & Chen, 2004).
- Polymerization Processes : Research on trans-1,4 stereospecific polymerization of isoprene with Ziegler-Natta catalysts showed insights into polymer microstructures, relevant for material science applications (Liu et al., 2018).
Chemical Composition Analysis
- Essential Oil Composition : The essential oil from Artabotrys jollyanus contained compounds like cadina-1,4-diene, suggesting its potential for aromatherapy and natural product chemistry (Gooré et al., 2017).
Influence of Environmental Factors
- Soil and Leaf Nutrient Effects : The study on Siparuna muricata revealed that soil and leaf nutrients significantly affect the chemical composition of essential oils, including compounds like cis-cadina-1(6),4-diene (Burneo et al., 2021).
Miscellaneous Applications
- Catalytic Synthesis : Rhodium-catalyzed synthesis of trans-1,4-hexadiene in solvent systems highlighted the importance of trans-Cadina-1(6),4-diene in the production of functional polymers (Behr & Miao, 2005).
Properties
Molecular Formula |
C15H24 |
---|---|
Molecular Weight |
204.35 g/mol |
IUPAC Name |
(1R,4S)-4,7-dimethyl-1-propan-2-yl-1,2,3,4,5,6-hexahydronaphthalene |
InChI |
InChI=1S/C15H24/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h9-10,12-13H,5-8H2,1-4H3/t12-,13+/m0/s1 |
InChI Key |
ULTBCADWJVQRCF-QWHCGFSZSA-N |
Isomeric SMILES |
C[C@H]1CC[C@@H](C2=C1CCC(=C2)C)C(C)C |
Canonical SMILES |
CC1CCC(C2=C1CCC(=C2)C)C(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.